Cas no 61634-64-8 (Benzoic acid, 2-(diethoxymethyl)-, ethyl ester)

Benzoic acid, 2-(diethoxymethyl)-, ethyl ester structure
61634-64-8 structure
Product Name:Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
CAS No:61634-64-8
MF:C14H20O4
MW:252.306204795837
CID:471973
PubChem ID:71393915
Update Time:2025-04-19

Benzoic acid, 2-(diethoxymethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(diethoxymethyl)-, ethyl ester
    • ethyl 2-(diethoxymethyl)benzoate
    • 61634-64-8
    • DTXSID00815651
    • Inchi: 1S/C14H20O4/c1-4-16-13(15)11-9-7-8-10-12(11)14(17-5-2)18-6-3/h7-10,14H,4-6H2,1-3H3
    • InChI Key: FTVUEJNQQXLKCZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC=CC=1C(=O)OCC)OCC

Computed Properties

  • Exact Mass: 252.1362
  • Monoisotopic Mass: 252.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.8Ų

Experimental Properties

  • PSA: 44.76
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